Cas no 301312-56-1 ((2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one)

(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one is a chalcone derivative featuring a furan-thiophene hybrid structure. This compound exhibits notable photophysical properties due to its extended π-conjugation, making it a candidate for optoelectronic applications. The presence of electron-rich furan and thiophene moieties enhances its charge-transfer characteristics, while the 4-methylphenyl group contributes to structural stability. Its well-defined (E)-configuration ensures consistent reactivity in synthetic modifications. Potential applications include organic semiconductors, nonlinear optical materials, or as a precursor for heterocyclic synthesis. The compound’s purity and defined stereochemistry allow for precise performance in research settings, particularly in studies involving conjugated systems or donor-acceptor frameworks.
(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one structure
301312-56-1 structure
Product Name:(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one
CAS No:301312-56-1
MF:C18H14O2S
MW:294.367563724518
CID:5935399
PubChem ID:5727297
Update Time:2025-06-08

(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one
    • (E)-1-(thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one
    • 1-Thiophen-2-yl-3-(5-p-tolyl-furan-2-yl)-propenone
    • 2-Propen-1-one, 3-[5-(4-methylphenyl)-2-furanyl]-1-(2-thienyl)-
    • (2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
    • (E)-3-[5-(4-methylphenyl)furan-2-yl]-1-thiophen-2-ylprop-2-en-1-one
    • 301312-56-1
    • AKOS002185927
    • F0344-1773
    • Inchi: 1S/C18H14O2S/c1-13-4-6-14(7-5-13)17-11-9-15(20-17)8-10-16(19)18-3-2-12-21-18/h2-12H,1H3
    • InChI Key: GXDWBOZEIHUHPT-UHFFFAOYSA-N
    • SMILES: C(C1SC=CC=1)(=O)C=CC1=CC=C(C2=CC=C(C)C=C2)O1

Computed Properties

  • Exact Mass: 294.07145086g/mol
  • Monoisotopic Mass: 294.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 58.4Ų

(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0344-1773-2μmol
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0344-1773-5μmol
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0344-1773-10μmol
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0344-1773-20μmol
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0344-1773-1mg
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0344-1773-2mg
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0344-1773-3mg
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0344-1773-4mg
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0344-1773-5mg
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0344-1773-10mg
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
301312-56-1 90%+
10mg
$79.0 2023-05-17

(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one Related Literature

Additional information on (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one

Introduction to (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one (CAS No. 301312-56-1)

(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one (CAS No. 301312-56-1) is a heterocyclic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as E-thiophene-furan for brevity, is characterized by its conjugated double bonds and the presence of both furan and thiophene rings, which contribute to its diverse chemical and biological properties.

The molecular formula of (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one is C17H14O2S, with a molecular weight of approximately 290.36 g/mol. The compound's structure consists of a central propenone moiety flanked by a 4-methylphenyl-substituted furan ring and a thiophene ring. This arrangement provides a rigid, planar structure that is conducive to various types of interactions with biological targets.

Recent studies have highlighted the potential of (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one has shown potential as an antioxidant. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and reduces oxidative stress in cellular models. This property could be particularly beneficial in preventing or mitigating oxidative damage associated with various diseases, including neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic profile of (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-one has also been extensively studied. A study published in *Pharmaceutical Research* reported that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a moderate half-life and low clearance rate. These characteristics make it suitable for further development as an oral medication.

Furthermore, (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-y l)prop - 2 - en - 1 - one has been evaluated for its cytotoxic effects on cancer cells. In vitro studies have shown that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The structural versatility of (2E)-3 - 5 - (4 - methylphen yl )furan - 2 - yl ) - 1 - (th i o phen e - 2 - yl )pro p - 2 - ene - 1 - one also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its biological activity. Researchers have explored various structural modifications, such as altering the substituents on the furan and thiophene rings or introducing additional functional groups, to enhance its potency and selectivity.

In conclusion, (2E)-3 - 5 -(4-methylphen yl )furan - 2 - yl ) - 1 -(th i o phen e - 2 - yl )pro p - 2 - ene - 1 - one (CAS No. 301312 -56 - 1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an important candidate for further investigation and development as a therapeutic agent.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk